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Compound of Interest

Compound Name: Pentane-1-sulfonamide

Cat. No.: B1279081 Get Quote

Pentane-1-sulfonamide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise yet comprehensive overview of Pentane-1-
sulfonamide, a member of the aliphatic sulfonamide family. While specific biological data and

extensive experimental protocols for this particular compound are not widely available in

published literature, this document consolidates its known chemical identity, properties, and the

broader context of sulfonamides in chemical synthesis and drug discovery. The guide is

intended to serve as a foundational resource for researchers and professionals working with

sulfonamide-based compounds.

Chemical Identity and Properties
Pentane-1-sulfonamide is an organic compound characterized by a pentyl group attached to a

sulfonamide functional group. Its fundamental properties are summarized below.
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Property Value Source

IUPAC Name pentane-1-sulfonamide [1]

CAS Number 52960-14-2 [1]

Molecular Formula C₅H₁₃NO₂S [1]

Molecular Weight 151.23 g/mol [1]

SMILES CCCCCS(=O)(=O)N [1]

Physical Description
Solid (form and color may

vary)

Purity (Typical) ≥97%

Synthesis of Aliphatic Sulfonamides: A General
Workflow
While a specific, detailed experimental protocol for the synthesis of Pentane-1-sulfonamide is

not readily found in peer-reviewed literature, a general and common method for preparing

primary sulfonamides involves the reaction of a sulfonyl chloride with ammonia or an amine.[2]

The following diagram illustrates a typical synthetic workflow.
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A generalized synthetic pathway to Pentane-1-sulfonamide.

Applications in Research and Drug Development
The sulfonamide functional group is a cornerstone in medicinal chemistry, found in a wide array

of therapeutic agents.[3] These compounds are known for their diverse biological activities,

including antimicrobial, antiviral, antidiabetic, and anticancer properties.[3]

While specific biological activities for Pentane-1-sulfonamide are not well-documented, as a

simple aliphatic sulfonamide, its primary utility in a research and drug development context is

likely as a building block in organic synthesis. The sulfonamide moiety can be incorporated into

more complex molecules to modulate their physicochemical properties, such as solubility,

lipophilicity, and hydrogen bonding capacity, which are critical for pharmacokinetic and

pharmacodynamic profiles.

Biological Significance of the Sulfonamide Moiety
The biological activity of sulfonamide-containing drugs often stems from their ability to act as

mimics of p-aminobenzoic acid (PABA), a crucial intermediate in the bacterial synthesis of folic

acid. By competitively inhibiting the enzyme dihydropteroate synthetase, they disrupt folic acid
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production, leading to a bacteriostatic effect.[2] This mechanism is the basis for the

antibacterial action of sulfa drugs.

Furthermore, the sulfonamide group can interact with various biological targets, including

enzymes like carbonic anhydrases, which are implicated in conditions such as glaucoma and

certain cancers.[3]

Experimental Protocols: A General Note
Detailed, validated experimental protocols for the synthesis, purification, and biological

evaluation of Pentane-1-sulfonamide are not readily available in the public domain.

Researchers intending to work with this compound would typically adapt general procedures

for sulfonamide synthesis, such as the reaction of the corresponding sulfonyl chloride with an

amine in the presence of a base. Purification would likely involve standard techniques like

recrystallization or column chromatography.

For any biological screening, assays would be designed based on the therapeutic area of

interest, drawing parallels from the known activities of other sulfonamide-containing molecules.

Safety and Handling
Pentane-1-sulfonamide should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. Based on

general GHS classifications for similar compounds, it may be harmful if swallowed, cause skin

and eye irritation, and may cause respiratory irritation.[1] Users should consult the specific

Safety Data Sheet (SDS) provided by the supplier for detailed handling and safety information.

Conclusion
Pentane-1-sulfonamide is a simple aliphatic sulfonamide with a well-defined chemical identity.

While it is not a widely studied compound in its own right in terms of biological activity, its

significance lies in its potential as a synthetic intermediate. The broader class of sulfonamides

continues to be of high interest in drug discovery, and foundational molecules like Pentane-1-
sulfonamide are valuable tools for medicinal chemists in the design and synthesis of novel

therapeutic agents. Further research into the specific properties and potential applications of

this and similar aliphatic sulfonamides could unveil new opportunities in materials science and

pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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